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Compound of Interest

Compound Name: Aminohexylgeldanamycin

Cat. No.: B15602941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, biological evaluation,

and mechanism of action of Aminohexylgeldanamycin (AHGDM) and its derivatives. These

compounds are potent inhibitors of Heat Shock Protein 90 (Hsp90), a molecular chaperone that

is a critical target in cancer therapy due to its role in stabilizing a wide range of oncoproteins.

This document details the synthetic methodologies, quantitative biological data, and

experimental protocols relevant to the research and development of these promising anticancer

agents.

Introduction to Geldanamycin and its Derivatives
Geldanamycin is a naturally occurring benzoquinone ansamycin that binds to the N-terminal

ATP-binding pocket of Hsp90, thereby inhibiting its chaperone function. This inhibition leads to

the proteasomal degradation of Hsp90 client proteins, which are often
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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